Facile gold nanorod purification by fractionated precipitation†
Nanoscale Pub Date: 2014-05-19 DOI: 10.1039/C4NR01592D
Abstract
An efficient and facile size- and shape-selective separation of gold nanorod (GNR) solutions is developed using a fractionated precipitation strategy. This convenient method has the benefit of eliminating nanoparticulate side products that can substantially deteriorate the quality of self-assembled nanostructures. The fabrication of advanced plasmonic metamaterials crucially depends on the capacity to supply feedstocks of high-purity building blocks.
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